Cas no 62215-36-5 (Isoquinoline, 4-phenoxy-)

• Product Name: Isoquinoline, 4-phenoxy-
• CAS No: 62215-36-5
• MF: C₁₅H₁₁NO
• MW: 221.253943681717
• CID: 454218
• PubChem ID: 71388745
• Update Time: 2025-04-19

Isoquinoline, 4-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 4-phenoxy-
• 4-phenoxyisoquinoline
• 62215-36-5
• DTXSID10810798

• Inchi： 1S/C15H11NO/c1-2-7-13(8-3-1)17-15-11-16-10-12-6-4-5-9-14(12)15/h1-11H
• InChI Key： ABPWRDLLVWFFBY-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CN=CC2C=CC=CC=21

Computed Properties

• Exact Mass: 221.08413
• Monoisotopic Mass: 221.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12